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Compound of Interest

Compound Name: 5-(Trifluoromethyl)-1-indanone

Cat. No.: B136684 Get Quote

Essential Safety and Handling Guide for 5-
(Trifluoromethyl)-1-indanone
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

5-(Trifluoromethyl)-1-indanone (CAS No: 150969-56-5). The following procedures are

designed to ensure a safe laboratory environment and minimize exposure risks. Information

from safety data sheets of constitutional isomers, such as 4-(Trifluoromethyl)-1-indanone and

6-(Trifluoromethyl)-1-indanone, has been utilized to inform these guidelines due to the absence

of a specific safety data sheet for the 5-substituted isomer.

Hazard Identification and Quantitative Data
Based on data for its isomers, 5-(Trifluoromethyl)-1-indanone is anticipated to be a white to

off-white solid.[1] It should be handled as a compound that is harmful if swallowed and may

cause skin sensitization.[2][3] The following table summarizes key quantitative data from the

safety data sheet of the closely related isomer, 4-(Trifluoromethyl)-1-indanone.[3]
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Property Value

Physical State Solid

Appearance White to Off-White[1]

Melting Point/Range 38 - 42 °C / 100.4 - 107.6 °F[3]

Boiling Point/Range 67 - 72 °C / 152.6 - 161.6 °F[3]

Flash Point > 108 °C / > 226.4 °F[3]

Acute Oral Toxicity Category 4[3]

Skin Sensitization Category 1[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure.

The following PPE is required when handling 5-(Trifluoromethyl)-1-indanone:
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Ensure gloves

meet standards such as EN

374 in Europe or ASTM F739

in the US. Always inspect

gloves for any signs of

degradation before use and

replace them immediately if

they are compromised.[4]

Eyes/Face Safety goggles and face shield

Chemical splash goggles that

meet the ANSI Z.87.1 1989

standard should be worn.[5] A

face shield is required when

there is a risk of splashing.[5]

[6]

Body Laboratory coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn over

cotton clothing.[5] The lab coat

should be fully buttoned to

cover as much skin as

possible.[5] For larger

quantities or when there is a

significant risk of splashing,

chemical-resistant coveralls

such as Tychem® may be

necessary.[6][7]

Respiratory Respirator If engineering controls are

insufficient to control dust or

vapors, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors
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and particulates should be

used.[7]

Feet Closed-toe shoes

Shoes that cover the entire

foot are mandatory in the

laboratory.[5][8]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is crucial for the safe handling and

disposal of 5-(Trifluoromethyl)-1-indanone.

Handling Protocol
Preparation:

Before handling, ensure that a safety shower and eyewash station are readily accessible.

[9]

Work should be conducted in a well-ventilated chemical fume hood.[10]

Assemble all necessary equipment and reagents before starting the experiment.

Donning PPE:

Put on all required personal protective equipment as detailed in the table above, ensuring

a proper fit.

Weighing and Transfer:

As 5-(Trifluoromethyl)-1-indanone is a solid, care should be taken to avoid generating

dust during weighing and transfer.[11][12]

Use a spatula to carefully transfer the solid.

If the compound is a fine powder, consider using a glove bag or a balance with a draft

shield.
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During the Reaction:

Keep all containers with the chemical tightly closed when not in use.[10]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory area.[13]

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[2][11][13]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and properly store or dispose of PPE. Contaminated gloves should be disposed

of as chemical waste.[11][14]

Spill Response Protocol
Small Spills:

If a small amount of solid is spilled, carefully sweep it up, avoiding dust generation, and

place it in a sealed container for disposal.[11]

Clean the spill area with an appropriate solvent and then wash with soap and water.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and institutional safety office.

If you are trained and it is safe to do so, contain the spill using absorbent pads and place

the material in a sealed, labeled container for disposal.[15]

Disposal Plan
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5-(Trifluoromethyl)-1-indanone is a halogenated organic compound. As such, it requires

specific disposal procedures to comply with environmental regulations.

Waste Segregation:

All solid waste contaminated with 5-(Trifluoromethyl)-1-indanone, including

contaminated gloves, paper towels, and weighing paper, must be collected in a

designated, labeled hazardous waste container.

Solutions containing this compound must be collected in a separate, clearly labeled

"Halogenated Organic Waste" container.[15][16] Do not mix with non-halogenated organic

waste, as this increases disposal costs.[10][17]

Container Management:

Waste containers must be kept tightly closed except when adding waste.[10][15]

Ensure the waste container is properly labeled with the words "Hazardous Waste" and the

full chemical name of the contents.[17]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Halogenated organic wastes are typically disposed of via

incineration at a regulated facility.[16]

Operational Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 5-
(Trifluoromethyl)-1-indanone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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